2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H16FN5O2S/c1-28-17-5-3-2-4-16(17)22-19(27)12-29-20-24-23-18-11-10-15(25-26(18)20)13-6-8-14(21)9-7-13/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: LDVMXIDAROKWLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN5O2S
• Molecular Weight: 409.4 g/mol

Description

The compound “2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide” is a complex organic molecule. It contains a triazolo[4,3-b]pyridazine core, which is a bicyclic system containing a triazole ring fused with a pyridazine ring. This core is substituted with a 4-fluorophenyl group and a sulfanyl-linked acetamide group carrying a 2-methoxyphenyl substituent.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a triazolo[4,3-b]pyridazine core, which is a bicyclic system containing a triazole ring fused with a pyridazine ring. The core is substituted with a 4-fluorophenyl group and a sulfanyl-linked acetamide group carrying a 2-methoxyphenyl substituent.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to the query chemical have shown significant anticancer effects. A study by Wang et al. (2015) investigated derivatives with modifications aiming to enhance anticancer efficacy and reduce toxicity. These modifications retained antiproliferative activity and demonstrated effective tumor growth inhibition in mouse models, suggesting potential as potent PI3K inhibitors and anticancer agents with low toxicity Wang et al., 2015.

Herbicidal Activity

Research into compounds with a similar structure has also explored their herbicidal potential. For instance, the development of novel triazolopyrimidine sulfonanilide compounds aimed at high herbicidal activity and faster degradation in soil shows promise for agricultural applications, specifically as acetohydroxyacid synthase inhibitors Chen et al., 2009.

Radioligand Development for Imaging

The synthesis and development of selective radioligands for imaging translocator proteins (18 kDa) with PET highlight another application area. Such compounds are designed with a fluorine atom in their structure, allowing labeling with fluorine-18 and enabling in vivo imaging using positron emission tomography. This research avenue offers insights into the development of diagnostic tools for various neurological and oncological conditions Dollé et al., 2008.

Antimicrobial and Antifungal Applications

Compounds within this chemical framework have been evaluated for their antimicrobial and antifungal activities. The synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives and their screening against various bacterial, fungal, and tuberculosis strains demonstrate the potential of these compounds in addressing infectious diseases MahyavanshiJyotindra et al., 2011.